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Compound of Interest

Compound Name:
3,4-Dimethoxyphenylacetic-2,2-D2

acid

Cat. No.: B579679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of homoveratric

acid-d2, also known as (3,4-Dimethoxyphenyl)acetic-2,2-d2 acid. This deuterated internal

standard is a critical tool for accurate quantification in mass spectrometry-based analyses,

particularly in metabolomics, pharmacokinetic studies, and clinical diagnostics related to

dopamine metabolism.

Introduction to Homoveratric Acid-d2
Homoveratric acid is a metabolite of dopamine, and its levels can be indicative of various

neurological and physiological states. The deuterated analog, homoveratric acid-d2, serves as

an ideal internal standard for analytical methods such as liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Its chemical

properties are nearly identical to the endogenous analyte, but its increased mass allows for

clear differentiation in mass spectra, enabling precise and accurate quantification by correcting

for variations during sample preparation and analysis.

Commercial Availability and Specifications
Several reputable suppliers offer high-quality homoveratric acid-d2 for research purposes. The

following tables summarize the key quantitative data from various commercial sources to

facilitate comparison and procurement.
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Supplier and Product Information
Supplier Product Name Catalog Number CAS Number

LGC Standards

(3,4-

Dimethoxyphenyl)acet

ic-Alpha,Alpha-d2

Acid

TRC-H669521-10MG 19031-58-4

(3,4-

Dimethoxyphenyl)acet

ic-alpha,alpha-d2 Acid

CDN-D-1941 19031-58-4

A2S

(3,4-

Dimethoxyphenyl)acet

ic Acid 2,2-D2

D509 19031-58-4

CDN Isotopes

(3,4-

Dimethoxyphenyl)acet

ic-alpha,alpha-d2 Acid

D-1941 19031-58-4

MedChemExpress

3,4-

Dimethoxyphenylaceti

c acid-d2

HY-134819S 19031-58-4

Pharmaffiliates

(3,4-

Dimethoxyphenyl)acet

ic-2,2 D2 Acid

PAPST005420 19031-58-4

Quantitative Specifications
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Supplier/Produ
ct

Isotopic
Enrichment

Chemical
Purity

Molecular
Formula

Molecular
Weight

LGC Standards

(CDN-D-1941)
98 atom % D[1] min 98%[1] C₁₀H₁₀D₂O₄ 198.21 g/mol [1]

CDN Isotopes

(D-1941)
98 atom % D[2] Not Specified C₁₀H₁₀D₂O₄ 198.21 g/mol [2]

A2S (D509) Not Specified Not Specified C₁₀H₁₀D₂O₄ 198.21 g/mol [3]

MedChemExpres

s (HY-134819S)
Not Specified Not Specified C₁₀H₁₀D₂O₄ 198.21 g/mol

Pharmaffiliates

(PAPST005420)
Not Specified Not Specified C₁₀H₁₀D₂O₄ 198.21 g/mol [4]

Experimental Protocols
The primary application of homoveratric acid-d2 is as an internal standard in quantitative mass

spectrometry. Below is a detailed, generalized protocol for its use in an LC-MS/MS assay for

the analysis of dopamine metabolites in biological samples.

General Protocol for Quantification of Homoveratric
Acid using Homoveratric Acid-d2 Internal Standard by
LC-MS/MS
1. Preparation of Standard Solutions:

Stock Solutions: Prepare individual stock solutions of non-labeled homoveratric acid and

homoveratric acid-d2 (e.g., 1 mg/mL) in a suitable solvent such as methanol or a mixture of

methanol and water. Store at -20°C or below.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

homoveratric acid stock solution to cover the expected concentration range in the samples.

Each calibration standard should be spiked with a fixed concentration of the homoveratric

acid-d2 internal standard.
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Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations within the calibration range to assess the accuracy and precision of the

method.

2. Sample Preparation:

The choice of sample preparation method will depend on the biological matrix (e.g., plasma,

urine, cerebrospinal fluid, tissue homogenate). Common techniques include:

Protein Precipitation (for plasma/serum): Add a cold organic solvent (e.g., acetonitrile or

methanol) containing the homoveratric acid-d2 internal standard to the sample in a 3:1 or

4:1 ratio. Vortex thoroughly and centrifuge to pellet the precipitated proteins. The

supernatant is then collected for analysis.

Liquid-Liquid Extraction (LLE): Adjust the pH of the sample and add an immiscible organic

solvent containing the internal standard. Vortex to facilitate extraction of the analyte and

internal standard into the organic phase. After phase separation (often aided by

centrifugation), the organic layer is collected, evaporated to dryness, and reconstituted in

the mobile phase.

Solid-Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the sample

(to which the internal standard has been added) onto the cartridge. Wash the cartridge to

remove interferences, and then elute the analyte and internal standard with a suitable

solvent. The eluate is then evaporated and reconstituted.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A reversed-phase C18 or a pentafluorophenyl (PFP) column is typically used for

the separation of dopamine and its metabolites.

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with

0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile with 0.1% formic

acid) is commonly employed.

Flow Rate: Typical flow rates are in the range of 0.2-0.6 mL/min.
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Injection Volume: 5-20 µL.

Mass Spectrometry (MS):

Ionization: Electrospray ionization (ESI) in either positive or negative ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. The MRM transitions for both homoveratric acid and homoveratric acid-d2 need

to be optimized.

Homoveratric Acid: Monitor the transition from the precursor ion (e.g., [M-H]⁻ or [M+H]⁺)

to a specific product ion.

Homoveratric Acid-d2: Monitor the corresponding transition for the deuterated standard.

Data Analysis: The peak area ratio of the analyte to the internal standard is calculated for

each sample and calibration standard. A calibration curve is constructed by plotting the

peak area ratio against the concentration of the calibration standards. The concentration of

the analyte in the samples is then determined from this curve.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for a quantitative analysis using a

deuterated internal standard like homoveratric acid-d2.
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General Workflow for Quantitative Analysis Using a Deuterated Internal Standard
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Simplified Metabolic Pathway of Homoveratric Acid
This diagram shows a simplified metabolic pathway illustrating the relationship between

dopamine and homoveratric acid. Homoveratric acid is a downstream metabolite formed

through the action of catechol-O-methyltransferase (COMT) and monoamine oxidase (MAO).

Simplified Metabolic Pathway of Homoveratric Acid
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Caption: Simplified metabolic pathway involving homoveratric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers of Homoveratric Acid-d2: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579679#commercial-suppliers-of-homoveratric-acid-
d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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